Cas no 2138113-57-0 (5-methyl-2-(oxolan-3-yl)imidazo1,2-apyridine-3-carboxylic acid)

• Product Name: 5-methyl-2-(oxolan-3-yl)imidazo1,2-apyridine-3-carboxylic acid
• CAS No: 2138113-57-0
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• CID: 5777197
• PubChem ID: 165499824
• Update Time: 2025-10-28

5-methyl-2-(oxolan-3-yl)imidazo1,2-apyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-(oxolan-3-yl)imidazo[1,2-a]pyridine-3-carboxylic acid
• 2138113-57-0
• EN300-1197439
• 5-methyl-2-(oxolan-3-yl)imidazo1,2-apyridine-3-carboxylic acid

• Inchi： 1S/C13H14N2O3/c1-8-3-2-4-10-14-11(9-5-6-18-7-9)12(13(16)17)15(8)10/h2-4,9H,5-7H2,1H3,(H,16,17)
• InChI Key： AZQHNGJSDKJFFZ-UHFFFAOYSA-N
• SMILES： O1CCC(C2=C(C(=O)O)N3C(C)=CC=CC3=N2)C1

Computed Properties

• Exact Mass: 246.10044231g/mol
• Monoisotopic Mass: 246.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 63.8Ų

Additional information on 5-methyl-2-(oxolan-3-yl)imidazo1,2-apyridine-3-carboxylic acid

5-methyl-2-(oxolan-3-yl)imidazo[1,2-a]pyridine-3-carboxylic acid (CAS 2138113-57-0): A Versatile Heterocyclic Building Block

5-methyl-2-(oxolan-3-yl)imidazo[1,2-a]pyridine-3-carboxylic acid (CAS 2138113-57-0) represents an important class of nitrogen-containing heterocyclic compounds with significant potential in pharmaceutical and material science applications. This imidazo[1,2-a]pyridine derivative features a unique molecular architecture combining a 5-methyl substitution, oxolan-3-yl moiety, and carboxylic acid functionality, making it particularly valuable for drug discovery programs.

The growing interest in imidazo[1,2-a]pyridine scaffolds stems from their remarkable biological activities and structural diversity. Recent studies highlight their importance in developing kinase inhibitors, antimicrobial agents, and CNS-targeting compounds. The presence of both hydrogen bond donor (carboxylic acid) and hydrogen bond acceptor (oxolane oxygen) groups in this molecule enhances its potential for molecular interactions, a key consideration in modern medicinal chemistry and drug design.

From a synthetic chemistry perspective, 5-methyl-2-(oxolan-3-yl)imidazo[1,2-a]pyridine-3-carboxylic acid serves as a valuable intermediate for constructing more complex molecular architectures. The carboxylic acid group offers multiple derivatization possibilities through standard coupling reactions, while the oxolane ring provides opportunities for further functionalization. These features make it particularly attractive for combinatorial chemistry approaches and structure-activity relationship studies.

The compound's physicochemical properties have drawn attention in bioavailability optimization research. The balanced lipophilicity (from the methyl and oxolane groups) and water solubility (from the carboxylic acid) make it an interesting case study for property-based drug design. Researchers are particularly interested in how the oxolan-3-yl substitution affects the molecule's conformational flexibility and target binding characteristics.

In material science applications, the imidazo[1,2-a]pyridine core of this compound shows promise for developing organic electronic materials. The conjugated system combined with the electron-donating methyl group and electron-withdrawing carboxylic acid creates interesting electronic properties that could be exploited in OLED technologies or molecular sensors.

The synthesis of 5-methyl-2-(oxolan-3-yl)imidazo[1,2-a]pyridine-3-carboxylic acid typically involves multi-step procedures starting from appropriately substituted pyridine derivatives. Recent advances in green chemistry have led to more efficient synthetic routes with improved atom economy and reduced environmental impact. The compound's stability under various conditions makes it suitable for long-term storage and scale-up production.

Analytical characterization of this compound presents several interesting challenges and opportunities. The proton NMR spectrum shows characteristic patterns for the imidazo[1,2-a]pyridine system, while the oxolane protons appear as distinct multiplets. Modern LC-MS techniques provide sensitive detection methods, important for impurity profiling and quality control in pharmaceutical applications.

Current research trends involving CAS 2138113-57-0 focus on its potential in targeted cancer therapies and neuroprotective agents. The molecule's ability to cross the blood-brain barrier (predicted by computational models) makes it particularly interesting for CNS drug development. Several patent applications have emerged recently describing derivatives of this core structure for various therapeutic indications.

The commercial availability of 5-methyl-2-(oxolan-3-yl)imidazo[1,2-a]pyridine-3-carboxylic acid has increased significantly in recent years, reflecting growing demand from both academic researchers and pharmaceutical companies. Suppliers typically offer the compound with >95% purity, suitable for most research applications. Proper storage conditions (typically cool and dry) are recommended to maintain stability over extended periods.

From a regulatory perspective, this compound currently falls outside major controlled substance classifications, making it accessible for legitimate research purposes. However, researchers should always consult current chemical regulations in their jurisdiction before working with any new compound. The material safety data sheet (MSDS) provides essential handling information for this research chemical.

Future directions for 5-methyl-2-(oxolan-3-yl)imidazo[1,2-a]pyridine-3-carboxylic acid research may include exploration of its metal coordination chemistry, development of bioconjugates for targeted drug delivery, or investigation of its photophysical properties for sensing applications. The compound's versatility ensures it will remain an important tool in both drug discovery and materials science for years to come.